Cas no 918881-86-4 (1-[(2S)-1-Phenylpropan-2-yl]piperidine)

• Product Name: 1-[(2S)-1-Phenylpropan-2-yl]piperidine
• CAS No: 918881-86-4
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 769390
• Update Time: 2023-08-03

1-[(2S)-1-Phenylpropan-2-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(1S)-1-methyl-2-phenylethyl]-
• 1-[(2S)-1-phenylpropan-2-yl]piperidine
• (+)-1-[(S)-alpha-Methylphenethyl]piperidine
• 1-[(2S)-1-Phenylpropan-2-yl]piperidine

• Inchi： 1S/C14H21N/c1-13(15-10-6-3-7-11-15)12-14-8-4-2-5-9-14/h2,4-5,8-9,13H,3,6-7,10-12H2,1H3/t13-/m0/s1
• InChI Key： TWIKIOOMYIVBAD-ZDUSSCGKSA-N
• SMILES： N1(CCCCC1)[C@@H](C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Topological Polar Surface Area: 3.2